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Compound of Interest

Compound Name: WB436B

Cat. No.: B15612064 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
WB436B is a potent and highly selective small molecule inhibitor of Signal Transducer and

Activator of Transcription 3 (STAT3).[1][2] It functions by directly binding to the SH2 domain of

STAT3, which is crucial for its dimerization and subsequent transcriptional activity.[1] This

selective inhibition of STAT3 makes WB436B a valuable tool for studying STAT3-mediated

signaling pathways and a potential therapeutic candidate for diseases driven by aberrant

STAT3 activation, such as pancreatic cancer.[1][3] Preclinical studies have demonstrated that

WB436B can effectively suppress tumor growth and metastasis in animal models.[1][3]

Physicochemical Properties and Solubility
Proper handling and solubilization of WB436B are critical for obtaining reliable and

reproducible experimental results. The following table summarizes the known physicochemical

and solubility data for WB436B.
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Property Value Source

Molecular Weight 436.49 g/mol [2]

Molecular Formula C₂₁H₂₀N₆O₃S [2]

CAS Number 2248552-84-1 [2]

Appearance Solid Powder [2]

Solubility in DMSO 10 mM [2]

Storage of Powder
-20°C for 12 months, 4°C for 6

months
[2]

Storage in Solvent
-80°C for 6 months, -20°C for 6

months
[2]

Biological Activity and Selectivity
WB436B exhibits high selectivity for STAT3 over other members of the STAT family. This

specificity is crucial for dissecting the precise roles of STAT3 in various cellular processes.

Target Binding Affinity (K D) Source

STAT3 94.3 nM [2]

STAT1 >10 µM [2]

STAT2 >10 µM [2]

STAT4 >10 µM [2]

STAT5B >10 µM [2]

STAT6 >10 µM [2]

Signaling Pathway of WB436B Action
WB436B exerts its inhibitory effect on the canonical STAT3 signaling pathway. This pathway is

typically activated by cytokines and growth factors, leading to the transcription of genes

involved in cell proliferation, survival, and differentiation.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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